Cas no 92596-42-4 (1H-Pyrrole,1-(3,4-dimethylphenyl)-2,5-dimethyl-)

1H-Pyrrole,1-(3,4-dimethylphenyl)-2,5-dimethyl- structure
92596-42-4 structure
Product Name:1H-Pyrrole,1-(3,4-dimethylphenyl)-2,5-dimethyl-
CAS No:92596-42-4
MF:C14H17N
MW:199.291483640671
CID:818425
PubChem ID:2318100
Update Time:2025-04-19

1H-Pyrrole,1-(3,4-dimethylphenyl)-2,5-dimethyl- Chemical and Physical Properties

Names and Identifiers

    • 1H-Pyrrole,1-(3,4-dimethylphenyl)-2,5-dimethyl-
    • 1-(3,4-DIMETHYL-PHENYL)-2,5-DIMETHYL-1H-PYRROLE
    • 1-(3,4-dimethylphenyl)-2,5-dimethylpyrrole
    • 1-(3,4-dimethylphenyl)-2,5-dimethyl-1H-pyrrole
    • SCHEMBL10883283
    • AKOS000122917
    • EN300-06147
    • Z55669121
    • DTXSID00368056
    • 92596-42-4
    • 2,5-dimethyl-1-(3,4-dimethylphenyl)-1h-pyrrole
    • Inchi: 1S/C14H17N/c1-10-5-8-14(9-11(10)2)15-12(3)6-7-13(15)4/h5-9H,1-4H3
    • InChI Key: QSXYGOZVXATBIK-UHFFFAOYSA-N
    • SMILES: N1(C(C)=CC=C1C)C1C=CC(C)=C(C)C=1

Computed Properties

  • Exact Mass: 199.1361
  • Monoisotopic Mass: 199.1361
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 0
  • Heavy Atom Count: 15
  • Rotatable Bond Count: 1
  • Complexity: 203
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • Topological Polar Surface Area: 4.9
  • XLogP3: 3.9

Experimental Properties

  • Density: 0.95
  • Boiling Point: 319.3°Cat760mmHg
  • Flash Point: 146.9°C
  • Refractive Index: 1.538
Recommended suppliers
Shanghai Jinhuan Chemical CO., LTD.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Shanghai Jinhuan Chemical CO., LTD.
ASIACHEM I&E (JIANGSU) CO., LTD
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
ASIACHEM I&E (JIANGSU) CO., LTD
Essenoi Fine Chemical Co., Limited
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Reagent
Jiangsu Kolod Food Ingredients Co.,ltd
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Jiangsu Kolod Food Ingredients Co.,ltd
Shenzhen GeneSeqTools Bioscience & Technology Co. Ltd.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Reagent
Shenzhen GeneSeqTools Bioscience & Technology Co. Ltd.